4-(2-Aminoethyl)thian-4-olhydrochloride

• Molecular Formula: C7H16ClNOS
• Molecular Weight: 197.73 g/mol
• IUPAC Name: 4-(2-aminoethyl)thian-4-ol;hydrochloride
• InChI: InChI=1S/C7H15NOS.ClH/c8-4-1-7(9)2-5-10-6-3-7;/h9H,1-6,8H2;1H
• InChI Key: QETXKNGYBPVBMB-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CCN)O.Cl

Description

4-(2-Aminoethyl)thian-4-ol hydrochloride is a compound featuring a thiane (saturated six-membered sulfur-containing ring) substituted with a 2-aminoethyl group at the 4-position, forming a hydrochloride salt. These analogs are often studied for their bioactivity, including enzyme inhibition, neurotransmitter activity, and antimicrobial properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(2-Aminoethyl)thian-4-olhydrochloride typically involves the reaction of 2-aminoethanol with thian-4-ol under acidic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, with the addition of hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using reactors designed to handle the necessary reagents and conditions. The process would be optimized for efficiency and yield, ensuring the production of high-purity 4-(2-Aminoethyl)thian-4-olhydrochloride.

Chemical Reactions Analysis

Types of Reactions: 4-(2-Aminoethyl)thian-4-olhydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used to oxidize the compound.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) can be employed for reduction reactions.

• Substitution: Nucleophilic substitution reactions can be performed using suitable nucleophiles and leaving groups.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.

Scientific Research Applications

4-(2-Aminoethyl)thian-4-olhydrochloride has several scientific research applications:

• Chemistry: It can be used as a reagent in organic synthesis and as a building block for more complex molecules.

• Biology: The compound may serve as a tool in biochemical studies, particularly in enzyme inhibition and protein modification.

• Medicine: Potential therapeutic applications could be explored, especially in the development of new drugs.

• Industry: It may find use in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-(2-Aminoethyl)thian-4-olhydrochloride exerts its effects depends on its specific application. For example, in enzyme inhibition, the compound may bind to the active site of an enzyme, preventing its normal function. The molecular targets and pathways involved would vary based on the biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

The 4-(2-aminoethyl) group is a common pharmacophore in bioactive molecules. Key comparisons include:

Compound	Core Structure	Key Functional Group	Applications	Reference
Tyramine hydrochloride	Phenol ring	4-(2-Aminoethyl)phenol	Neurotransmitter, biochemical research
AEBSF hydrochloride	Benzenesulfonyl fluoride	4-(2-Aminoethyl)benzenesulfonyl fluoride	Serine protease inhibition
4-(2-Aminoethyl)benzoic acid hydrochloride	Benzoic acid	4-(2-Aminoethyl)benzoic acid	Intermediate in organic synthesis
N-(2-Aminoethyl)benzamide derivatives	Benzamide	4-(2-Aminoethyl)phenyl substituents	Antiparasitic (Trypanosoma brucei inhibition)

Structural Insights :

• Tyramine hydrochloride (CAS 60-19-5) is a phenol derivative with a molecular weight of 173.64 g/mol. It acts as a trace amine-associated receptor (TAAR) agonist and is used in biochemical studies .
• AEBSF hydrochloride (4-(2-aminoethyl)benzenesulfonyl fluoride) is a covalent serine protease inhibitor with a molecular weight of 239.69 g/mol. It irreversibly binds to enzymes like trypsin and chymotrypsin .
• Benzamide derivatives (e.g., Compounds 65–69 in ) feature 4-(2-aminoethyl)phenyl groups linked to benzamide cores, yielding potent antiparasitic agents with yields ranging from 54% to 76% .

Pharmacological and Biochemical Properties

Property	Tyramine Hydrochloride	AEBSF Hydrochloride	Benzamide Derivatives
Molecular Weight	173.64 g/mol	239.69 g/mol	400–500 g/mol (average)
Solubility	Water-soluble	Soluble in DMSO, water	Moderate in polar solvents
Bioactivity	TAAR1 agonist	Protease inhibition	Antiparasitic (IC50 < 1 µM)
Stability	Stable at RT	Light-sensitive	Stable as HCl salts

Key Findings :

• AEBSF hydrochloride exhibits broad-spectrum protease inhibition but is unstable in aqueous solutions due to hydrolysis of the sulfonyl fluoride group .
• Benzamide derivatives show high selectivity for Trypanosoma brucei, with Compound 73 () achieving 75% yield and sub-micromolar potency .